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Compound of Interest

Compound Name: 3-Aminobenzylamine

Cat. No.: B1275103

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 3-Aminobenzylamine (CAS:
4403-70-7), a key bifunctional molecule utilized in various chemical syntheses. It details the
compound's structure, functional groups, physicochemical properties, experimental protocols,
and applications, with a focus on its role as a pharmaceutical and chemical intermediate.

Chemical Structure and Functional Groups

3-Aminobenzylamine, also known as m-Aminobenzylamine or 3-(aminomethyl)aniline,
possesses a molecular formula of CzH10N2.[1][2] Its structure consists of a benzene ring
substituted with two key functional groups at the meta-position (positions 1 and 3).

o Primary Aromatic Amine (-NHz2): An amino group directly attached to the benzene ring. This
group influences the aromatic system's reactivity and serves as a key site for chemical
modification.

e Primary Aliphatic Amine (-CHzNHz): An aminomethyl group, where a primary amine is
attached to a methyl group, which is in turn bonded to the benzene ring. This group provides
a flexible and reactive site distinct from the aromatic amine.

The presence of these two distinct amine groups makes 3-Aminobenzylamine a valuable
building block in organic synthesis.[3][4]
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Caption: Chemical structure of 3-Aminobenzylamine.

Physicochemical Properties

3-Aminobenzylamine is typically a pale brown, low-melting solid or a colorless to pale yellow
liquid at room temperature.[3][5] Its key quantitative properties are summarized below for easy
reference.
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Property Value Source(s)
Molecular Weight 122.17 g/mol [11[2][6]
CAS Number 4403-70-7 [1][2][6]
Melting Point 41-45 °C [1]

Boiling Point 134 °C at 4 mmHg [1]

Density (Predicted) 1.093 + 0.06 g/cm?3 [1]

pKa (Predicted) 9.22£0.10 [1107]

Flash Point >110 °C [1][7]
Solubility Soluble in Methanol [11[7]
Appearance Pale brown low-melting solid [31[5]

Experimental Protocols

3-Aminobenzylamine can be synthesized through the reduction of m-nitro compounds. A
common method involves the catalytic hydrogenation of m-nitrobenzaldehyde oxime.[1]

Protocol:

» Reaction Setup: To a sealed glass vessel, add 16.6 g (0.1 mol) of m-nitrobenzaldehyde
oxime, 9.5 g (0.05 mol) of p-toluenesulfonic acid, 0.5 g of 5% Platinum on Carbon (Pt-C)
catalyst, and 75 mL of dioxane.[1]

o Hydrogenation: Fill the vessel with hydrogen gas and stir the mixture vigorously.

¢ Reaction Conditions: Maintain the reaction temperature between 30°C and 40°C for 8 hours.

[1]
o Work-up: Upon completion, filter the mixture to remove the Pt-C catalyst.

o Neutralization: Add 35 g (0.3 mol) of 35% aqueous sodium hydroxide to the filtrate.[1]
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o Extraction & Purification: After stirring, allow the mixture to separate into layers. Discard the
lower aqueous layer. The upper organic layer is then distilled to yield purified m-
aminobenzylamine.[1]

Other synthetic routes include the reduction of m-nitrobenzylamine using a Raney nickel
catalyst or the reduction of m-nitrobenzonitrile with lithium aluminum hydride.[8][9]
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Caption: General workflow for the synthesis of 3-Aminobenzylamine.

The purity and identity of 3-Aminobenzylamine can be assessed using high-performance
liquid chromatography (HPLC).

Protocol:
e Column: Newcrom R1 reverse-phase (RP) HPLC column.[10]

» Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid.[10] For
applications compatible with mass spectrometry (MS), phosphoric acid should be substituted
with formic acid.[10]

o Application: This method is suitable for purity analysis, isolation of impurities through
preparative separation, and pharmacokinetic studies.[10]

Applications in Research and Development

3-Aminobenzylamine serves as a versatile intermediate in several industrial and research
applications:
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o Pharmaceutical Intermediate: It is a building block in the synthesis of more complex
molecules, including potential anticancer agents and tyrosine kinase inhibitors.[1][11] Its
bifunctional nature allows for the construction of linkers in drug design.

o Polymer Chemistry: It is used as a curing agent for epoxy resins and in the polymerization of
olefin compounds for materials such as insulated cables.[1][12]

e Organic Dyes: The compound is an important intermediate in the manufacturing of various
organic dyes.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1275103#3-aminobenzylamine-structure-and-
functional-groups]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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